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Chemical Profile of 5-Oxohexanal

First, it's useful to understand the basic characteristics of this compound, which belongs to the class of

medium-chain aldehydes [1].

Basic Identification & Properties [1] [2]

Property Description

Common Name 5-Oxohexanal

CAS Registry Number 505-03-3 [1]

Chemical Formula C₆H₁₀O₂ [1]

Average Molecular Weight 114.142 g/mol [1]

SMILES CC(=O)CCCC=O [1]

IUPAC Name 5-oxohexanal [1]

Description An aldehyde with a chain length of 6 carbon atoms. [1]
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Natural Occurrence One source indicates that 5-oxohexanal has been detected, though not quantified, in

pulses (the edible seeds of legume plants), suggesting it could be a potential biomarker for their consumption

[1].

Proposed Experimental Workflow for Analysis

The following diagram outlines a general experimental strategy for extracting and identifying 5-oxohexanal

from a natural matrix, such as plant material.
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Sample Material
(Pulses, e.g., lentils, chickpeas)

1. Sample Preparation
(Homogenization, Lyophilization)

2. Extraction
(Solvent: e.g., Dichloromethane,

 Methanol/Water mix)

3. Analysis
(LC-MS or GC-MS)

4. Identification

Chromatographic Retention
Time Matching

Mass Spectrometric
Fragmentation Matching

Confirmed Detection
of 5-Oxohexanal

Click to download full resolution via product page

Key Analytical Parameters for Identification

To implement the workflow, you can use the following predicted data as a reference for your analysis. The

tables below consolidate predicted chromatographic and mass spectrometric properties from the search
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results.

Predicted Chromatographic Retention Times [1]

This table lists predicted retention times for 5-oxohexanal under various liquid chromatography (LC)

conditions. Matching your sample's retention time to these predictions is a primary identification step.

Chromatographic Method Column
Predicted
Retention Time

Waters UPLC BEH C18 100 mm × 2.1 mm; 1.7 µm 3.13 minutes

Waters ACQUITY UPLC HSS T3

C18 (Fem_Long)

Water:MeOH + 0.1% Formic Acid 1470.8 seconds

(24.5 min)

Ascentis Express C18 (Fem_Lipids) (60:40 water:ACN):(90:10 IPA:ACN) +

10mM NH₄COOH + 0.1% FA

373.8 seconds (6.2

min)

Waters ACQUITY UPLC BEH C18

(Life_Old)

Water:(20:80 acetone:ACN) + 0.1%

Formic Acid

133.4 seconds (2.2

min)

RP Waters ACQUITY UPLC HSS T3

C18 (Life_New)

Water:(30:70 MeOH:ACN) + 0.1% Formic

Acid

234.6 seconds (3.9

min)

Waters ACQUITY UPLC BEH C18

(RIKEN)

Water:ACN + 0.1% Formic Acid 125.7 seconds (2.1

min)

Predicted Physicochemical & MS Data [1]

These properties are critical for understanding the compound's behavior and for parameter setting in mass

spectrometry.

Property Predicted Value

Water Solubility 27.7 g/L

logP 0.98 (ALOGPS)
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Property Predicted Value

pKa (Strongest Acidic) 14.74

Monoisotopic Mass 114.068080 Da

Predicted CCS Value ([M+H]⁺) 124.565 Å² (DarkChem) / 126.05 Å² (DeepCCS)

Critical Methodological Notes

Analytical Technique Selection: The data strongly supports the use of Reversed-Phase Liquid
Chromatography coupled to a high-resolution mass spectrometer (RP-LC-HRMS). The
extensive list of predicted LC retention times makes this the most straightforward approach [1].

Importance of a Standard: For definitive confirmation, the optimal strategy is to compare your
sample data with an authentic chemical standard of 5-oxohexanal. This allows for direct matching

of both retention time and mass spectral fragmentation.
Data Correlation: Identification confidence is highest when the observed data matches the predicted

values across multiple dimensions: accurate mass (~114.068 Da), retention time, and collision
cross-section (CCS) value if using ion mobility.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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